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Compound of Interest

Compound Name:
3-(Acetylthio)-2-methylpropanoic

acid

Cat. No.: B193022 Get Quote

This technical guide provides a comprehensive overview of 3-(Acetylthio)-2-methylpropanoic
acid, a key intermediate in the synthesis of pharmaceuticals such as Captopril, an angiotensin-

converting enzyme (ACE) inhibitor used to treat hypertension and certain types of congestive

heart failure.[1] This document is intended for researchers, scientists, and professionals in the

field of drug development and organic synthesis.

Core Compound Data
The fundamental properties of 3-(Acetylthio)-2-methylpropanoic acid are summarized in the

table below, providing a quick reference for its key quantitative data.

Property Value Source

Molecular Formula C6H10O3S PubChem

Molecular Weight 162.21 g/mol PubChem

Appearance White Solid ChemicalBook

CAS Number 33325-40-5 PubChem
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This section details the methodologies for the synthesis and purification of 3-(Acetylthio)-2-
methylpropanoic acid.

Synthesis of 3-(Acetylthio)-2-methylpropanoic Acid

A common and effective method for the synthesis of 3-(Acetylthio)-2-methylpropanoic acid
involves the reaction of thioacetic acid with methacrylic acid.[2]

Materials:

Thioacetic acid (50 g)

Methacrylic acid (40.7 g)

Procedure:

A mixture of 50 g of thioacetic acid and 40.7 g of methacrylic acid is prepared in a suitable

reaction vessel.

The mixture is heated on a steam bath for one hour.

Following the heating period, the reaction mixture is stored at room temperature for 18 hours

to allow the reaction to proceed to completion.

The completion of the reaction should be confirmed by nuclear magnetic resonance (NMR)

spectroscopy to ensure all the methacrylic acid has been consumed.

The final product, 3-(Acetylthio)-2-methylpropanoic acid, is then isolated by vacuum

distillation. The fraction boiling at 128.5°-131°C at a pressure of 2.6 mmHg is collected. This

process yields approximately 64 g of the desired product.[2]

Purification

For further purification, two primary methods can be employed:

High Vacuum Distillation: The synthesized acid can be distilled under a high vacuum to

separate it from any non-volatile impurities.
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Recrystallization: The distilled product can be further purified by recrystallization from

benzene (C6H6) to obtain a high-purity solid.[3]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 3-
(Acetylthio)-2-methylpropanoic acid.
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Caption: Synthesis and Purification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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